N,N-bis(2-cyanoethyl)-2-phenoxybutanamide

• IUPAC Name: N,N-bis(2-cyanoethyl)-2-phenoxybutanamide
• InChI: InChI=1S/C16H19N3O2/c1-2-15(21-14-8-4-3-5-9-14)16(20)19(12-6-10-17)13-7-11-18/h3-5,8-9,15H,2,6-7,12-13H2,1H3
• InChI Key: KDPMFJLDMHFSBX-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)N(CCC#N)CCC#N)OC1=CC=CC=C1
• Molecular Formula: C16H19N3O2
• Molecular Weight: 285.34 g/mol

Description

N,N-bis(2-cyanoethyl)-2-phenoxybutanamide is a chemical compound with a complex structure that includes cyanoethyl and phenoxybutanamide groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N-bis(2-cyanoethyl)-2-phenoxybutanamide typically involves the reaction of 2-phenoxybutanamide with acrylonitrile in the presence of a suitable catalyst. The reaction conditions often include a controlled temperature and pH to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control over reaction conditions, leading to consistent product quality and efficient production rates .

Chemical Reactions Analysis

Types of Reactions

N,N-bis(2-cyanoethyl)-2-phenoxybutanamide can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions may involve reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the cyanoethyl groups, using reagents like sodium methoxide or potassium tert-butoxide

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Hydrogen peroxide, potassium permanganate.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Nucleophiles: Sodium methoxide, potassium tert-butoxide.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding carboxylic acids, while reduction can produce amines or alcohols .

Scientific Research Applications

N,N-bis(2-cyanoethyl)-2-phenoxybutanamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Investigated for its potential interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, including anti-cancer and anti-inflammatory effects.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism by which N,N-bis(2-cyanoethyl)-2-phenoxybutanamide exerts its effects involves interactions with specific molecular targets. These targets may include enzymes or receptors that play a role in various biochemical pathways. The compound’s structure allows it to bind to these targets, potentially modulating their activity and leading to desired biological effects .

Comparison with Similar Compounds

Similar Compounds

N,N-bis(2-cyanoethyl)formamide: Similar in structure but differs in the functional groups attached to the cyanoethyl groups

N,N-bis(2-cyanoethyl)-1,2-ethylenediamine: Another related compound with different applications and properties.

Uniqueness

N,N-bis(2-cyanoethyl)-2-phenoxybutanamide is unique due to its specific combination of cyanoethyl and phenoxybutanamide groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.